Cas no 2229560-99-8 (3-(4-bromo-2-fluoro-6-methoxyphenoxy)propan-1-amine)

• Product Name: 3-(4-bromo-2-fluoro-6-methoxyphenoxy)propan-1-amine
• CAS No: 2229560-99-8
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• CID: 5804671
• PubChem ID: 165802362
• Update Time: 2025-05-20

3-(4-bromo-2-fluoro-6-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluoro-6-methoxyphenoxy)propan-1-amine
• EN300-1934544
• 2229560-99-8

• Inchi： 1S/C10H13BrFNO2/c1-14-9-6-7(11)5-8(12)10(9)15-4-2-3-13/h5-6H,2-4,13H2,1H3
• InChI Key： RZINYZSWUQKVQS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)OCCCN)F

Computed Properties

• Exact Mass: 277.01137g/mol
• Monoisotopic Mass: 277.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(4-bromo-2-fluoro-6-methoxyphenoxy)propan-1-amine

3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-amine: A Comprehensive Overview

3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-amine (CAS No. 2229560-99-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding 3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-amine.

Chemical Structure and Properties

3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-amine is a complex organic molecule with a molecular formula of C₁₁H₁₄BrFNO₂. The presence of a bromine atom, a fluorine atom, and a methoxy group on the aromatic ring imparts unique chemical and physical properties to this compound. The bromine atom enhances the lipophilicity, while the fluorine atom and methoxy group contribute to the electronic and steric effects, making it an attractive candidate for drug design.

The amine functionality at the terminal position of the propyl chain provides reactivity for further chemical modifications, such as N-substitution reactions. This versatility allows for the synthesis of a wide range of derivatives, which can be tailored to specific biological targets or therapeutic needs.

Synthesis Methods

The synthesis of 3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-amine involves several key steps. One common approach is to start with 4-bromo-2-fluoro-6-methoxyphenol, which can be synthesized from commercially available starting materials through a series of well-documented reactions. The phenol is then converted to its corresponding phenoxide ion using a base such as sodium hydride. Subsequently, an alkyl halide, such as 3-bromopropanol, is introduced to form the ether linkage. Finally, the hydroxyl group is reduced to an amine using reagents like lithium aluminum hydride (LAH) or borane-tetrahydrofuran (BH₃-THF).

This synthetic route has been optimized in various studies to improve yield and purity. For instance, recent research has explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. Additionally, green chemistry principles have been applied to minimize environmental impact and improve sustainability.

Biological Activity and Applications

3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-amine has shown promising biological activity in several areas. One notable application is in the field of neuropharmacology, where it has been investigated for its potential as an antidepressant and anxiolytic agent. Studies have demonstrated that this compound can modulate serotonin and dopamine receptors, which are key targets in the treatment of mood disorders.

In addition to its central nervous system (CNS) effects, 3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-amine has also been explored for its anti-inflammatory properties. Research has shown that it can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases.

Clinical Trials and Future Prospects

The therapeutic potential of 3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-amine has led to several preclinical studies and early-stage clinical trials. Preliminary results have been encouraging, with the compound demonstrating good safety profiles and efficacy in animal models. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety in humans.

Ongoing studies are focusing on optimizing dosing regimens and identifying biomarkers that can predict response to treatment. These efforts aim to enhance the clinical utility of 3-(4-Bromo-2-Fluoro-6-Methoxyphenoxy)propan-1-am ine and bring it closer to market approval.

Conclusion

In conclusion, 3-(4-Bromo-2-fluoro 6-methoxyphenoxy)propan 1 amine (CAS No. 2229560 99 8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research Its unique chemical structure endows it with valuable properties that make it suitable for drug design efforts Ongoing research continues to uncover new insights into its biological activity and therapeutic potential As we move forward further studies will be crucial in translating these findings into effective treatments for various medical conditions